2-Methoxy-5-(4-methylthiophenyl)phenol

• IUPAC Name: 2-methoxy-5-(4-methylsulfanylphenyl)phenol
• InChI: InChI=1S/C14H14O2S/c1-16-14-8-5-11(9-13(14)15)10-3-6-12(17-2)7-4-10/h3-9,15H,1-2H3
• InChI Key: IENQRIYVWOMZNQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=C(C=C2)SC)O
• Molecular Formula: C14H14O2S
• Molecular Weight: 246.33 g/mol
• CAS No.: 1261954-75-9

Description

2-Methoxy-5-(4-methylthiophenyl)phenol is a phenolic derivative characterized by a methoxy group at the 2-position and a 4-methylthiophenyl substituent at the 5-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-5-(4-methylthiophenyl)phenol can be achieved through several synthetic routes. One common method involves the reaction of 2-methoxyphenol with 4-methylthiophenyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods

Industrial production of 2-Methoxy-5-(4-methylthiophenyl)phenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-5-(4-methylthiophenyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced under specific conditions to yield different reduced forms.

Substitution: The methoxy and methylthiophenyl groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halides or sulfonates in the presence of a base can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted phenols.

Scientific Research Applications

2-Methoxy-5-(4-methylthiophenyl)phenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s structural features make it a candidate for studying interactions with biological macromolecules.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-(4-methylthiophenyl)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with proteins or enzymes, potentially altering their activity. The methoxy and methylthiophenyl groups may also contribute to the compound’s overall binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Combretastatin A-4 (CA-4)

• Structure: (Z)-2-Methoxy-5-(3,4,5-trimethoxystyryl)phenol .
• Key Features :
  • Three methoxy groups on the styryl ring enhance tubulin-binding activity, disrupting tumor vasculature.
  • The stilbene core (C=C double bond) is critical for antitumor potency.
• Biological Activity: IC₅₀ values in the nanomolar range against multiple cancer cell lines (e.g., 1–10 nM in HeLa and MCF-7 cells) . Clinical trials for its phosphate prodrug (CA-4P) due to superior solubility .
• Comparison: Unlike 2-Methoxy-5-(4-methylthiophenyl)phenol, CA-4 lacks sulfur-based substituents but shares the 2-methoxy-5-arylphenol scaffold. The methylthio group in the target compound may confer distinct redox properties or metabolic stability.

Erianin

• Structure: 2-Methoxy-5-[2-(3,4,5-trimethoxyphenyl)-ethyl]-phenol .
• Key Features: Ethyl linker between phenolic and trimethoxyphenyl groups improves solubility compared to stilbenes.
• Biological Activity: Anti-liver cancer activity via mitochondrial apoptosis and immune modulation . Limited aqueous solubility (solubilized in DMSO), similar to many phenolic compounds .
• Comparison: The ethyl linker in erianin contrasts with the direct aryl-thioether linkage in 2-Methoxy-5-(4-methylthiophenyl)phenol, which may reduce conformational flexibility but enhance π-π stacking interactions.

Isochavibetol

• Structure: 2-Methoxy-5-(1-propen-1-yl)phenol .
• Biological Activity :
  • Found in Pimpinella anisum; exhibits antimicrobial and antioxidant properties .
• Comparison :
  • The propenyl group in isochavibetol differs from the methylthiophenyl group in the target compound, which may reduce volatility and increase steric bulk.

Physicochemical and Structural Data

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Interactions/Crystal System (if available)
2-Methoxy-5-(4-methylthiophenyl)phenol*	C₁₄H₁₄O₂S	246.32	2-OCH₃, 5-(4-SCH₃-C₆H₄)	Not reported; predicted C–H···π and S···O interactions
Combretastatin A-4	C₁₈H₂₀O₅	316.35	2-OCH₃, 5-styryl-3,4,5-OCH₃	Orthorhombic system; π-π stacking
Erianin	C₁₈H₂₀O₄	300.35	2-OCH₃, 5-ethyl-3,4,5-OCH₃	Monoclinic system; intermolecular H-bonding
Isochavibetol	C₁₀H₁₂O₂	164.20	2-OCH₃, 5-propenyl	Not reported; likely van der Waals-dominated

*Predicted data based on structural analogs.

Anticancer Mechanisms

• Combretastatin A-4 : Tubulin polymerization inhibition, leading to vascular disruption .
• Erianin : Mitochondrial apoptosis via ROS modulation .
• 2-Methoxy-5-(4-methylthiophenyl)phenol: Hypothesized to target redox pathways (due to thioether group) or kinase inhibition (based on methylthiophenyl’s electron-rich nature).

Solubility and Bioavailability

• CA-4 : Poor aqueous solubility; prodrug (CA-4P) developed for clinical use .
• Erianin : Requires DMSO for solubilization, limiting in vivo applications .
• 2-Methoxy-5-(4-methylthiophenyl)phenol: The methylthio group may improve lipid solubility but necessitate formulation optimization.